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Cat. No.: B043106 Get Quote

An In-depth Technical Guide to Trifluoroacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trifluoroacetic acid (TFA) is a synthetic organofluorine compound with the chemical formula

CF₃CO₂H.[1] It is a structural analog of acetic acid where the three alpha-hydrogens are

replaced by fluorine atoms. This substitution has a profound effect on the compound's chemical

properties, most notably increasing its acidity. TFA is a colorless, fuming liquid with a pungent,

vinegar-like odor.[2][3] It is a strong acid that is widely used in organic synthesis, biochemistry,

and analytical chemistry.[4][5] This guide provides a comprehensive overview of the chemical

formula, structure, properties, applications, and experimental protocols related to

trifluoroacetic acid.

Chemical Formula and Structure
The chemical formula for trifluoroacetic acid is CF₃CO₂H.[1][4][6] Its molecular weight is

114.02 g/mol .[5][6][7] The structure consists of a trifluoromethyl group (-CF₃) bonded to a

carboxyl group (-COOH). The high electronegativity of the fluorine atoms creates a strong

electron-withdrawing effect, which significantly increases the acidity of the carboxylic acid

proton.[1]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b043106?utm_src=pdf-interest
https://www.benchchem.com/product/b043106?utm_src=pdf-body
https://www.benchchem.com/product/b043106?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127175.htm
https://testbook.com/chemistry-formulas/trifluoroacetic-acid-formula
https://commonorganicchemistry.com/Common_Reagents/Trifluoroacetic_Acid/Trifluoroacetic_Acid.htm
https://www.benchchem.com/product/b043106?utm_src=pdf-body
https://www.benchchem.com/product/b043106?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://testbook.com/chemistry-formulas/trifluoroacetic-acid-formula
https://byjus.com/tfa-formula/
https://commonorganicchemistry.com/Common_Reagents/Trifluoroacetic_Acid/Trifluoroacetic_Acid.htm
https://byjus.com/tfa-formula/
https://webbook.nist.gov/cgi/cbook.cgi?ID=76-05-1
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trifluoroacetic acid's unique properties, such as its strong acidity, volatility, and solubility in

both organic solvents and water, make it a versatile reagent.[1][3]

Property Value References

Molecular Formula CF₃CO₂H [1][4][6][7]

Molecular Weight 114.02 g/mol [5][6][7]

Appearance Colorless, fuming liquid [2][3]

Odor Pungent, vinegar-like [1][2][3]

Density 1.489 g/mL at 20 °C [6]

Melting Point -15.4 °C [2][6]

Boiling Point 72.4 °C [2][6]

pKa 0.23 [5][8]

Solubility

Miscible with water, ether,

acetone, ethanol, benzene,

carbon tetrachloride, and

hexane.

[2][3]

Spectroscopic Data
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Spectroscopic Technique Key Features

¹H NMR

A single peak corresponding to the acidic proton

of the carboxyl group is observed. The chemical

shift is solvent-dependent.

¹³C NMR

Two distinct signals are expected: one for the

carbonyl carbon and another for the

trifluoromethyl carbon.

¹⁹F NMR

A single resonance is typically observed for the

three equivalent fluorine atoms of the

trifluoromethyl group.

IR Spectroscopy

Characteristic absorption bands include a broad

O-H stretch from the carboxylic acid, a C=O

stretch, and strong C-F stretching vibrations.

Mass Spectrometry
The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns.

Applications in Research and Drug Development
Trifluoroacetic acid is a critical reagent in various scientific and industrial applications,

particularly in the pharmaceutical sector.[9][10]

Peptide Synthesis
TFA is extensively used in solid-phase peptide synthesis (SPPS).[11] Its primary role is in the

cleavage step, where it removes the synthesized peptide from the solid support resin.[11] It is

also used to remove acid-labile protecting groups from amino acid side chains.[11]

Caption: Workflow for peptide cleavage from resin using TFA.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
In RP-HPLC, TFA is commonly used as an ion-pairing agent in the mobile phase for the

separation of peptides and proteins.[1][12][13] At a typical concentration of 0.1%, it improves
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peak shape and resolution by masking the residual silanol groups on the silica-based

stationary phase and forming ion pairs with the analytes.[12][13]

Solvent A
(e.g., Water)

Add TFA to 0.1%

Solvent B
(e.g., Acetonitrile)

Add TFA to 0.1%

TFA Stock Solution

Mobile Phase A

Mobile Phase B

HPLC System

Click to download full resolution via product page

Caption: Preparation of mobile phases with TFA for RP-HPLC.

Organic Synthesis
TFA's strong acidity and solvent properties make it a valuable reagent in various organic

reactions. It is used as a catalyst for reactions such as esterification, acylation, and

halogenation.[4] It is also employed for the removal of various protecting groups in complex

molecule synthesis.[5]

Experimental Protocols
General Handling and Safety Precautions
Trifluoroacetic acid is a corrosive and toxic substance that requires careful handling.[11]

Always work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves (butyl rubber or Viton are recommended

for high-volume applications), safety goggles, and a lab coat.[14][15] In case of skin contact,

immediately wash the affected area with copious amounts of water.[16] For eye contact, flush

with water for at least 15 minutes and seek immediate medical attention.[16]

Preparation of a 0.1% (v/v) TFA Solution for HPLC
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Materials: High-purity water (HPLC grade), acetonitrile (HPLC grade), and trifluoroacetic
acid (HPLC grade or better).

Procedure:

Measure 1 liter of high-purity water into a clean glass container.

Using a calibrated pipette, carefully add 1 mL of trifluoroacetic acid to the water.

Mix the solution thoroughly.

For the organic mobile phase, add 1 mL of TFA to 1 liter of acetonitrile and mix well.

Degas both solutions before use in the HPLC system.

Protocol for Cleavage of a Peptide from a Solid Support
Materials: Peptide-bound resin, cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5%

triisopropylsilane), cold diethyl ether, centrifugation tubes.

Procedure:

Place the peptide-bound resin in a reaction vessel.

Add the cleavage cocktail to the resin (typically 10 mL per gram of resin).

Allow the reaction to proceed at room temperature for 2-4 hours with occasional agitation.

Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the peptide by adding the filtrate to a large volume of cold diethyl ether.

Centrifuge the mixture to pellet the crude peptide.

Wash the peptide pellet with cold diethyl ether to remove scavengers and byproducts.

Dry the crude peptide under vacuum.

Conclusion
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Trifluoroacetic acid is a powerful and versatile tool for researchers and professionals in the

fields of chemistry and drug development. Its unique combination of strong acidity, volatility,

and solubility makes it indispensable for a wide range of applications, from peptide synthesis to

analytical chromatography. A thorough understanding of its properties and adherence to strict

safety protocols are essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Trifluoroacetic acid - Wikipedia [en.wikipedia.org]

2. Trifluoroacetic acid | CF3COOH | CID 6422 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Trifluoroacetic acid | 76-05-1 [chemicalbook.com]

4. testbook.com [testbook.com]

5. Trifluoroacetic Acid (TFA) [commonorganicchemistry.com]

6. byjus.com [byjus.com]

7. Trifluoroacetic acid [webbook.nist.gov]

8. quora.com [quora.com]

9. nbinno.com [nbinno.com]

10. Actylis - Trifluoroacetic Acid - Catalyst - TSCA (USA) [solutions.actylis.com]

11. foreveryoungpharmacy.com [foreveryoungpharmacy.com]

12. researchgate.net [researchgate.net]

13. Why is trifluoroacetic acid (TFA) used in reverse-phase chromatography for protein
purification? | AAT Bioquest [aatbio.com]

14. ehs.washington.edu [ehs.washington.edu]

15. nj.gov [nj.gov]

16. amherst.edu [amherst.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b043106?utm_src=pdf-body
https://www.benchchem.com/product/b043106?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127175.htm
https://testbook.com/chemistry-formulas/trifluoroacetic-acid-formula
https://commonorganicchemistry.com/Common_Reagents/Trifluoroacetic_Acid/Trifluoroacetic_Acid.htm
https://byjus.com/tfa-formula/
https://webbook.nist.gov/cgi/cbook.cgi?ID=76-05-1
https://www.quora.com/Why-is-trifluoroacetic-acid-TFA-used-in-HPLC-instead-of-acetic-acid
https://www.nbinno.com/article/pharmaceutical-intermediates/the-indispensable-role-of-trifluoroacetic-acid-in-modern-pharmaceutical-synthesis-ex
https://www.solutions.actylis.com/products/trifluoroacetic-acid
https://foreveryoungpharmacy.com/trifluoroacetic-acid-tfa-in-peptides-unraveling-the-chemistry-and-safety/
https://www.researchgate.net/post/Why_is_trifluoroacetic_acid_TFA_used_in_c-18_column
https://www.aatbio.com/resources/faq-frequently-asked-questions/Why-is-trifluoroacetic-acid-TFA-used-in-reverse-phase-chromatography-for-protein-purification
https://www.aatbio.com/resources/faq-frequently-asked-questions/Why-is-trifluoroacetic-acid-TFA-used-in-reverse-phase-chromatography-for-protein-purification
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1911.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Trifluoroacetic acid chemical formula and structure.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043106#trifluoroacetic-acid-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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